Cas no 89943-45-3 ( )

• Product Name: &nbsp
• CAS No: 89943-45-3
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• CID: 994449
• PubChem ID: 352844
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 5-(2-hydroxyethyl)-2-methylsulfanyl-1H-pyrimidin-6-one
• SCHEMBL11421113
• 89943-45-3
• NSC-528410
• DTXSID50326449
• NSC528410
• 5-(2-hydroxyethyl)-2-methylsulfanyl-3H-pyrimidin-4-one
• DS-005573
•  

• Inchi： 1S/C7H10N2O2S/c1-12-7-8-4-5(2-3-10)6(11)9-7/h4,10H,2-3H2,1H3,(H,8,9,11)
• InChI Key： XQBLBLYXPNVLMI-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C(N1)=O)CCO

Computed Properties

• Exact Mass: 186.046
• Monoisotopic Mass: 186.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Density: 1.38
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.628
• PSA: 91.28000
• LogP: 0.02660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers